Cas no 827612-02-2 (Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)-)

• Product name: Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)-
• CAS No: 827612-02-2
• MF: C₂₂H₂₄N₄O₆
• MW: 440.44916
• CID: 683025
• PubChem ID: 71417257

Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Glycinamide, N-acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)-
• 2-[[2-[[2-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]acetyl]amino]acetyl]amino]benzoic acid
• DTXSID60836600
• 827612-02-2
• N-Acetyl-L-phenylalanylglycyl-N-(2-carboxyphenyl)glycinamide

• Inchi： InChI=1S/C22H24N4O6/c1-14(27)25-18(11-15-7-3-2-4-8-15)21(30)24-12-19(28)23-13-20(29)26-17-10-6-5-9-16(17)22(31)32/h2-10,18H,11-13H2,1H3,(H,23,28)(H,24,30)(H,25,27)(H,26,29)(H,31,32)/t18-/m0/s1
• InChI Key： KYRNRXAPYPWYHR-SFHVURJKSA-N
• SMILES： CC(=O)NC(CC1=CC=CC=C1)C(=O)NCC(=O)NCC(=O)NC2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 440.16958450g/mol
• Monoisotopic Mass: 440.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 154Ų